ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate

• IUPAC Name: ethyl 3-[[2-[(4-methyl-2-nitrophenyl)sulfonylamino]acetyl]oxymethyl]benzoate
• InChI: InChI=1S/C19H20N2O8S/c1-3-28-19(23)15-6-4-5-14(10-15)12-29-18(22)11-20-30(26,27)17-8-7-13(2)9-16(17)21(24)25/h4-10,20H,3,11-12H2,1-2H3
• InChI Key: ZMAZPLOVIOAKBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)COC(=O)CNS(=O)(=O)C2=C(C=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C19H20N2O8S
• Molecular Weight: 436.4 g/mol

Description

Ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate, also known as MG-132, is a potent proteasome inhibitor that has been widely used in scientific research. It is a synthetic compound that has been developed to target the proteasome, a large protein complex that is responsible for the degradation of intracellular proteins. MG-132 has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the role of the proteasome in various cellular processes.

Mechanism of Action

Ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate works by binding to the catalytic sites of the proteasome, inhibiting its activity and leading to the accumulation of intracellular proteins. This accumulation of proteins can lead to the activation of the UPR and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the degradation of intracellular proteins, leading to the accumulation of ubiquitinated proteins and the activation of the UPR. This compound has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate has several advantages for lab experiments. It is a potent proteasome inhibitor that can be used to study the role of the proteasome in various cellular processes. It has also been shown to have anti-inflammatory effects, making it a valuable tool for studying the role of inflammation in disease. However, this compound has some limitations. It is a synthetic compound that may not accurately reflect the effects of natural proteasome inhibitors. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate. One area of research is the development of new proteasome inhibitors that are more specific and less toxic than this compound. Another area of research is the use of this compound in combination with other drugs to enhance its anti-cancer effects. Additionally, this compound could be used to study the role of the proteasome in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Scientific Research Applications

Ethyl 3-[({N-[(4-methyl-2-nitrophenyl)sulfonyl]glycyl}oxy)methyl]benzoate has been widely used in scientific research to study the role of the proteasome in various cellular processes. It has been shown to inhibit the degradation of intracellular proteins, leading to the accumulation of ubiquitinated proteins and the activation of the unfolded protein response (UPR). This compound has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.